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Compound of Interest

Compound Name: 2-Methyl-3-pentanol

Cat. No.: B165387 Get Quote

This guide provides a comprehensive overview of the density of 2-Methyl-3-pentanol, tailored

for researchers, scientists, and professionals in drug development. It includes key quantitative

data, detailed experimental protocols for density determination, and a workflow visualization.

Core Properties of 2-Methyl-3-pentanol
2-Methyl-3-pentanol (IUPAC name: 2-methylpentan-3-ol) is a secondary alcohol with the

chemical formula C₆H₁₄O.[1] It presents as a clear, colorless, and flammable liquid.[2][3]

Understanding its physical properties, such as density, is crucial for its application in various

scientific and industrial contexts.

Quantitative Density Data
The density of a liquid is dependent on temperature, generally decreasing as temperature

increases. Below is a summary of reported density values for 2-Methyl-3-pentanol at different

temperatures.

Density Value Temperature (°C) Units Reference(s)

0.8243 20 g/cm³ [1][4]

0.8230 20 g/cm³ [3]

0.819 25 g/mL [5][6]

0.820 Not Specified g/mL [7]
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Note: g/cm³ is equivalent to g/mL.

Experimental Protocol: Density Determination by
Pycnometer
The determination of a liquid's density with high precision is commonly achieved using a

pycnometer, also known as a specific gravity bottle.[8][9][10] This method relies on the

gravimetric measurement of a precisely known volume of the liquid.[11]

Principle: The pycnometer is a glass flask with a specific, accurately calibrated volume.[9][10]

By weighing the pycnometer empty, filled with a reference liquid of known density (e.g.,

deionized water), and finally filled with the sample liquid (2-Methyl-3-pentanol), the density of

the sample can be calculated with high accuracy.[8][11]

Apparatus and Materials:

Pycnometer with a ground-glass stopper containing a capillary tube

Analytical balance (accuracy to at least 0.1 mg)

Thermostatic bath

2-Methyl-3-pentanol (sample)

Deionized water (reference liquid)

Acetone or other suitable solvent (for cleaning and drying)

Pipettes

Detailed Methodology:

Preparation and Cleaning:

Thoroughly clean the pycnometer and its stopper with a suitable solvent like acetone,

followed by rinsing with deionized water.
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Ensure the pycnometer is completely dry before the initial measurement. This can be

achieved by placing it in an oven or rinsing with a volatile solvent and allowing it to air dry.

Mass of the Empty Pycnometer (m₀):

Carefully weigh the clean, dry pycnometer along with its stopper on the analytical balance.

Record this mass as m₀.

Calibration with Reference Liquid (Deionized Water):

Fill the pycnometer with deionized water, ensuring no air bubbles are trapped.

Insert the stopper. The capillary tube in the stopper will allow excess liquid to escape,

ensuring the volume is precisely met.[8]

Wipe dry the exterior of the pycnometer.

Place the filled pycnometer in a thermostatic bath set to a specific temperature (e.g., 20.0

°C) and allow it to equilibrate. Ensure the water level in the bath is above the level of the

liquid inside the pycnometer.

Once equilibrated, remove the pycnometer, wipe it completely dry, and weigh it. Record

this mass as m₁.

Mass of the Sample Liquid (2-Methyl-3-pentanol):

Empty and thoroughly dry the pycnometer as described in Step 1.

Fill the pycnometer with 2-Methyl-3-pentanol.

Repeat the process of inserting the stopper, equilibrating in the thermostatic bath at the

same temperature, drying the exterior, and weighing. Record this mass as m₂.

Calculations:

Mass of water (m_water):m_water = m₁ - m₀

Volume of pycnometer (V):V = m_water / ρ_water
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Where ρ_water is the known density of water at the experimental temperature.

Mass of sample (m_sample):m_sample = m₂ - m₀

Density of sample (ρ_sample):ρ_sample = m_sample / V

Visualization of Experimental Workflow
The following diagram illustrates the logical steps involved in determining the density of 2-
Methyl-3-pentanol using the pycnometer method.
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Workflow for Density Determination via Pycnometry.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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